N1-(3,5-dimethylphenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3,5-dimethylphenyl)-N-[[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H27N3O5S/c1-15-11-16(2)13-17(12-15)24-22(27)21(26)23-14-18-5-4-10-25(18)31(28,29)20-8-6-19(30-3)7-9-20/h6-9,11-13,18H,4-5,10,14H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key: JZNXKFPZDSBRHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

N1-(3,5-dimethylphenyl)-N2-((1-((4-methoxyphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O5S and its molecular weight is 445.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

• Bohlmann-Rahtz Heteroannulation Reactions: A study demonstrated the synthesis of dimethyl sulfomycinamate, an acidic methanolysis product of the sulfomycin family of thiopeptide antibiotics, via Bohlmann-Rahtz heteroannulation. This synthesis involves a multistep, one-pot reaction showcasing the compound's utility in complex organic synthesis processes (Bagley et al., 2005).
• Copper-Catalyzed Coupling Reactions: Another research highlighted the efficiency of N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO) as a ligand in copper-catalyzed coupling reactions of (hetero)aryl halides with 1-alkynes. This study underscores the compound's significance in facilitating the formation of internal alkynes, a crucial step in the synthesis of various organic compounds (Chen et al., 2023).

Biological Activity

• Vasopressin V1b Receptor Antagonism: Research on SSR149415, a selective nonpeptide vasopressin V1b receptor antagonist, demonstrated the compound's potential in modulating stress and anxiety-related behaviors. Although not the same compound, this research points to the broader therapeutic potential of sulfonamide derivatives in targeting neuroreceptor pathways (Serradeil-Le Gal et al., 2002).